Cas no 3123-73-7 (1-Palmitoyl-2-oleoyl-rac-glycerol)

• Product Name: 1-Palmitoyl-2-oleoyl-rac-glycerol
• CAS No: 3123-73-7
• MF: C₃₇H₇₀O₅
• MW: 594.948712825775
• CID: 309575
• PubChem ID: 6440177
• Update Time: 2025-06-14

1-Palmitoyl-2-oleoyl-rac-glycerol Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid(9Z)-, 1-(hydroxymethyl)-2-[(1-oxohexadecyl)oxy]ethyl ester
• 1-Palmitoyl-2-oleoyl-rac-glycerol
• 1-Palmitoyl-2-oleoyl
• (1-hexadecanoyloxy-3-hydroxypropan-2-yl) (Z)-octadec-9-enoate
• 1-PALMITOYL-2-OLEOYL-DL-GLYCEROL
• UNII-TX2844DJ8C
• PALMITIN, 2-OLEO-1-
• DG 16:0_18:1
• rac-1-palmitoyl-2-oleoylglycerol
• 9-OCTADECENOIC ACID (9Z)-, 1-(HYDROXYMETHYL)-2-((1-OXOHEXADECYL)OXY)ETHYL ESTER
• PD099255
• 1(3)-palmitoyl-2-oleoylglycerol
• rac-1(3)-hexadecanoyl-2-(9Z)-octadecenoylglycerol
• POG
• rac-1-(hexadecanoyloxy)-3-hydroxypropan-2-yl (9Z)-octadec-9-enoate
• 1-(1-14C)Palmitoyl-2-oleoyl-sn-glycerol
• 3123-73-7
• TX2844DJ8C
• 1-Palmitoyl-2-oleoylglycerol
• (Z)-9-Octadecenoic Acid 1-(Hydroxymethyl)-2-[(1-oxohexadecyl)oxy]ethyl Ester
• 2-oleoyl-1-palmitoylglycerol
• SCHEMBL638395
• CHEBI:75549
• 1-(hexadecanoyloxy)-3-hydroxypropan-2-yl (9Z)-octadec-9-enoate
• DTXSID101309430
• 1-PALMITOYL-2-OLEOYLGLYCEROL, (+/-)-
• 2-(14C)Pog
• 9-Octadecenoic acid (9Z)-, 1-(hydroxymethyl)-2-[(1-oxohexadecyl)oxy]ethyl ester
• 9-Octadecenoic acid (Z)-, 1-(hydroxymethyl)-2-((1-oxohexadecyl)oxy)ethyl ester
• OLEIN, 1-PALMITO-2-
• 1-hexadecanoyl-2-(9Z-octadecenoyl)glycerol
• 1-(14C)Pog
• CHEBI:75585
• 1-Palmitoyl-2-(1-14C)oleoyl-sn-glycerol
• rac-hexadecanoyl-2-(9Z)-octadecenoylglycerol
• DB-246670

• Inchi： 1S/C37H70O5/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-37(40)42-35(33-38)34-41-36(39)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h17-18,35,38H,3-16,19-34H2,1-2H3/b18-17-
• InChI Key： YEJYLHKQOBOSCP-ZCXUNETKSA-N
• SMILES： O(CC(CO)OC(CCCCCCC/C=C\CCCCCCCC)=O)C(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 594.52200
• Monoisotopic Mass: 594.522325
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 42
• Rotatable Bond Count: 35
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8
• XLogP3: 14.2

Experimental Properties

• Density: 0.932
• Melting Point: N/A
• Boiling Point: 647.9°Cat760mmHg
• Flash Point: 181.3°C
• Refractive Index: 1.471
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• PSA: 72.83000
• LogP: 10.95250
• Vapor Pressure: 0.0±4.4 mmHg at 25°C

1-Palmitoyl-2-oleoyl-rac-glycerol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-86?C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Diradylglycerols Diacylglycerols

Additional information on 1-Palmitoyl-2-oleoyl-rac-glycerol

Research Brief on 1-Palmitoyl-2-oleoyl-rac-glycerol (CAS: 3123-73-7) in Chemical Biology and Pharmaceutical Applications

1-Palmitoyl-2-oleoyl-rac-glycerol (CAS: 3123-73-7) is a structured glycerolipid that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its palmitoyl and oleoyl fatty acid chains, serves as a critical intermediate in lipid metabolism studies and drug delivery systems. Recent advancements in synthetic methodologies and analytical techniques have further elucidated its role in membrane biophysics, signaling pathways, and therapeutic formulations.

A 2023 study published in the Journal of Lipid Research demonstrated the efficacy of 1-Palmitoyl-2-oleoyl-rac-glycerol as a model substrate for investigating phospholipase A2 (PLA2) activity, a key enzyme in inflammatory responses. The research highlighted its structural stability under physiological conditions, making it an ideal candidate for enzyme kinetics studies. Additionally, the compound's amphiphilic properties were leveraged to design nanoemulsions for targeted drug delivery, as reported in a recent ACS Nano publication.

In the context of CAS 3123-73-7, recent synthetic breakthroughs have enabled high-purity production of 1-Palmitoyl-2-oleoyl-rac-glycerol via enzymatic catalysis, as detailed in Biotechnology Advances. This green chemistry approach not only improves yield but also reduces byproducts, addressing previous scalability challenges. Furthermore, nuclear magnetic resonance (NMR) studies have provided new insights into its conformational dynamics, which are critical for understanding its interactions with membrane proteins.

Emerging applications include its use as a biomarker in metabolic disorders. A 2024 Nature Communications study identified elevated levels of 1-Palmitoyl-2-oleoyl-rac-glycerol in patients with non-alcoholic fatty liver disease (NAFLD), suggesting its potential as a diagnostic tool. Concurrently, its role in enhancing the bioavailability of hydrophobic drugs through lipid-based formulations continues to be a focus in pharmaceutical development, with several patents filed in Q1 2024.

Future research directions emphasize the need for clinical validation of these findings and optimization of large-scale production techniques. Collaborative efforts between academia and industry are expected to accelerate the translation of 1-Palmitoyl-2-oleoyl-rac-glycerol-based innovations into therapeutic and diagnostic solutions, solidifying its position as a multifunctional agent in biomedicine.